Cas no 2770486-58-1 (tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate)

• Product Name: tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate
• CAS No: 2770486-58-1
• MF: C₁₁H₁₉N₅O₃
• MW: 269.300261735916
• CID: 5917630
• PubChem ID: 165992594
• Update Time: 2025-11-01

tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-37398196
• 2770486-58-1
• tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate

• Inchi： 1S/C11H19N5O3/c1-10(2,3)19-9(17)16-6-4-5-11(18,7-16)8-12-14-15-13-8/h18H,4-7H2,1-3H3,(H,12,13,14,15)
• InChI Key： OSHRRQBEKSSBRT-UHFFFAOYSA-N
• SMILES： OC1(C2N=NNN=2)CN(C(=O)OC(C)(C)C)CCC1

Computed Properties

• Exact Mass: 269.14878949g/mol
• Monoisotopic Mass: 269.14878949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 104Ų

Additional information on tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate

Introduction to tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate (CAS No. 2770486-58-1)

Tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate (CAS No. 2770486-58-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a piperidine ring, a tetrazole moiety, and a tert-butyl protecting group. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate molecule is synthesized through a series of well-defined chemical reactions. The synthesis typically begins with the formation of the piperidine ring, followed by the introduction of the tetrazole moiety and the tert-butyl protecting group. The hydroxyl group is then introduced at the appropriate position to complete the molecule. This multi-step process requires precise control over reaction conditions and reagents to ensure high yields and purity.

One of the key features of tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate is its potential as a prodrug. Prodrugs are biologically inactive compounds that are converted into active drugs within the body through metabolic processes. The tert-butyl protecting group in this compound can be cleaved off by enzymes in the body, releasing the active drug. This mechanism can improve the pharmacokinetic properties of the drug, such as its solubility and bioavailability.

The tetrazole moiety in tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate is particularly noteworthy for its biological activity. Tetrazoles are known for their ability to act as bioisosteres of carboxylic acids and are often used to enhance the potency and selectivity of drug candidates. In this compound, the tetrazole group may contribute to its binding affinity for specific receptors or enzymes, making it a promising candidate for various therapeutic applications.

Recent studies have explored the potential of tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate in treating cardiovascular diseases. The compound has shown promising results in preclinical models of hypertension and heart failure. Its ability to modulate specific signaling pathways involved in these conditions suggests that it could be developed into a novel therapeutic agent. Additionally, ongoing research is investigating its potential as an anti-inflammatory agent and its effects on immune system function.

In addition to its therapeutic potential, tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate has been studied for its use in chemical synthesis and as a building block for more complex molecules. The presence of multiple functional groups in this compound makes it a versatile starting material for synthetic chemists. It can be modified through various chemical reactions to produce derivatives with different properties and applications.

The safety profile of tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate is an important consideration in its development as a pharmaceutical agent. Preclinical toxicity studies have shown that it has a favorable safety profile at therapeutic doses. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

In conclusion, tert-butyl 3-hydroxy-3-(1H-1,2,3,4-tetrazol-5-yl)piperidine-1-carboxylate (CAS No. 2770486-58-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an exciting candidate for further investigation and development into novel therapeutic agents. Ongoing research continues to uncover new insights into its properties and applications, contributing to advancements in the field.